Cas no 175204-04-3 (2-Ethoxy-6-(2,2,2-trifluoroethoxy)benzonitrile)

• Product Name: 2-Ethoxy-6-(2,2,2-trifluoroethoxy)benzonitrile
• CAS No: 175204-04-3
• MF: C₁₁H₁₀F₃NO₂
• MW: 245.197813510895
• CID: 111888
• PubChem ID: 2737152
• Update Time: 2025-11-02

2-Ethoxy-6-(2,2,2-trifluoroethoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Ethoxy-6-(2,2,2-trifluoroethoxy)benzonitrile
• Benzonitrile,2-ethoxy-6-(2,2,2-trifluoroethoxy)-
• HMS557C05
• PC3166
• 2-Ethoxy-6-(2,2,2-trifluoroethoxy)benzonitrile, tech
• CDS1_000753
• DivK1c_001793
• CS-0328515
• AS-9163
• 175204-04-3
• A811897
• 2-Ethoxy-6-(2,2,2-trifluoroethoxy)-benzonitrile
• AKOS022181610
• Maybridge1_005505
• MFCD00068218
• FT-0612203
• DTXSID70371875

• MDL： MFCD00068218
• Inchi： 1S/C11H10F3NO2/c1-2-16-9-4-3-5-10(8(9)6-15)17-7-11(12,13)14/h3-5H,2,7H2,1H3
• InChI Key： YZBRNALJPGILPM-UHFFFAOYSA-N
• SMILES： FC(COC1C=CC=C(C=1C#N)OCC)(F)F

Computed Properties

• Exact Mass: 245.06600
• Monoisotopic Mass: 245.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Density: 1.26
• Melting Point: 78 °C
• Boiling Point: 320.9°C at 760 mmHg
• Flash Point: 147.9°C
• Refractive Index: 1.466
• PSA: 42.25000
• LogP: 2.89808

2-Ethoxy-6-(2,2,2-trifluoroethoxy)benzonitrile Security Information

• Hazard Statement： Toxic
• Hazardous Material Identification：

Additional information on 2-Ethoxy-6-(2,2,2-trifluoroethoxy)benzonitrile

Comprehensive Overview of 2-Ethoxy-6-(2,2,2-trifluoroethoxy)benzonitrile (CAS No. 175204-04-3)

2-Ethoxy-6-(2,2,2-trifluoroethoxy)benzonitrile (CAS No. 175204-04-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and advanced material science. This compound, characterized by its unique benzonitrile core and ethoxy and trifluoroethoxy substituents, exhibits remarkable chemical properties that make it a valuable intermediate in synthetic chemistry. Its molecular structure, which combines aromaticity with fluorinated alkoxy groups, offers a versatile platform for further functionalization, catering to the growing demand for high-performance chemicals in research and industrial applications.

In recent years, the scientific community has shown increasing interest in fluorinated compounds due to their enhanced stability, bioavailability, and metabolic resistance. 2-Ethoxy-6-(2,2,2-trifluoroethoxy)benzonitrile aligns with this trend, as its trifluoroethoxy moiety imparts unique electronic and steric effects, making it a promising candidate for drug discovery and material innovation. Researchers are particularly intrigued by its potential applications in medicinal chemistry, where fluorinated analogs are often employed to improve the pharmacokinetic profiles of therapeutic agents. This compound's ability to serve as a building block for more complex molecules further underscores its importance in modern synthetic strategies.

The synthesis and utilization of 2-Ethoxy-6-(2,2,2-trifluoroethoxy)benzonitrile have been explored in various contexts, including its role in the development of liquid crystal materials and organic electronics. With the rise of green chemistry initiatives, there is a growing emphasis on optimizing the production processes of such compounds to minimize environmental impact. Innovations in catalytic methods and solvent-free reactions have been pivotal in enhancing the sustainability of its synthesis, addressing the global demand for eco-friendly chemical solutions.

From a commercial perspective, 2-Ethoxy-6-(2,2,2-trifluoroethoxy)benzonitrile is gaining traction as a high-value intermediate in the fine chemicals market. Its applications extend to the formulation of specialty coatings and advanced polymers, where its fluorinated components contribute to improved durability and performance. As industries increasingly prioritize material innovation, this compound is poised to play a critical role in the development of next-generation products. Furthermore, its compatibility with high-throughput screening techniques makes it a valuable asset in drug discovery pipelines, where efficiency and precision are paramount.

In conclusion, 2-Ethoxy-6-(2,2,2-trifluoroethoxy)benzonitrile (CAS No. 175204-04-3) represents a compelling example of how structural diversity and functional versatility can drive innovation across multiple scientific disciplines. Its relevance to emerging technologies and alignment with sustainable practices ensure that it remains a focal point of research and industrial development. As the demand for tailor-made chemicals continues to grow, this compound is likely to maintain its prominence in the landscape of advanced organic synthesis.